Cas no 82586-66-1 (4-Carbethoxy-2-(n,n-dimethylaminomethyl) thiazole)

• Product Name: 4-Carbethoxy-2-(n,n-dimethylaminomethyl) thiazole
• CAS No: 82586-66-1
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD06407645
• CID: 838922
• PubChem ID: 2039211
• Update Time: 2025-05-19

4-Carbethoxy-2-(n,n-dimethylaminomethyl) thiazole Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(dimethylaminomethyl)-4-thiazolecarboxylate
• ethyl 2-[(dimethylamino)methyl]thiazole-4-carboxylate
• 4-Ethoxycarbonyl-2-dimethylaminomethyl-thiazol
• EINECS 280-000-7
• Ethyl 2-((dimethylamino)methyl)thiazole-4-carboxylate
• 2-[(N,N-Dimethylamino)methyl]thiazole-4-carboxylic acid ethyl ester
• Ethyl 2-[(dimethylamino)methyl]-4-thiazolecarboxylate
• ethyl 2-[(dimethylamino)methyl]-1,3-thiazole-4-carboxylate
• ethyl2-dimethylaminomethylthiazole-4-carboxylate
• 4-CARBETHOXY-2-(N,N-DIMETHYLAMINOMETHYL) THIAZOLE
• ethyl2-(dimethylaminomethyl)-4-thiazolecarboxylate
• Ethyl 2-dimethylaminomethyl-4-thiazolecarboxylate
• SCHEMBL1810844
• DB-075856
• NS00060308
• ethyl 2-dimethylaminomethylthiazole-4-carboxylate
• Ethyl 2 -(dimethylaminomethyl)-4-thiazolecarboxylate
• AS-30733
• DTXSID701002804
• 82586-66-1
• AKOS015850619
• 4-Carbethoxy-2-(n,n-dimethylaminomethyl) thiazole

• MDL： MFCD06407645
• Inchi： 1S/C9H14N2O2S/c1-4-13-9(12)7-6-14-8(10-7)5-11(2)3/h6H,4-5H2,1-3H3
• InChI Key： WLZZKIFUEGPCKY-UHFFFAOYSA-N
• SMILES： O=C(C1=CSC(CN(C)C)=N1)OCC

Computed Properties

• Exact Mass: 214.07800
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.67000
• LogP: 1.38140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Carbethoxy-2-(n,n-dimethylaminomethyl) thiazole

Professional Introduction to 4-Carbethoxy-2-(N,N-dimethylaminomethyl) Thiazole (CAS No. 82586-66-1)

4-Carbethoxy-2-(N,N-dimethylaminomethyl) thiazole, identified by its Chemical Abstracts Service number (CAS No. 82586-66-1), is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and potential applications in drug development.

The structural framework of 4-Carbethoxy-2-(N,N-dimethylaminomethyl) thiazole incorporates a thiazole core, which is a five-membered ring consisting of sulfur, nitrogen, and carbon atoms. This core is further functionalized with an ester group at the 4-position and a dimethylamino methyl substituent at the 2-position. Such modifications enhance the compound's interactability with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Thiazole derivatives, in particular, have shown remarkable potential in various pharmacological applications. The presence of both polar and non-polar functional groups in 4-Carbethoxy-2-(N,N-dimethylaminomethyl) thiazole allows for versatile interactions with biological macromolecules, including enzymes and receptors.

One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Studies have demonstrated that thiazole derivatives can exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, some derivatives have shown promise in inhibiting tumor growth by targeting critical signaling pathways involved in cancer progression.

The N,N-dimethylamino methyl group in the molecule contributes to its amphiphilic nature, enabling it to traverse biological membranes effectively. This property is particularly advantageous for drug delivery systems, as it facilitates the intracellular transport of therapeutic agents. Furthermore, the ester functionality at the 4-position can be chemically modified to introduce additional pharmacophores, expanding the compound's potential applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 4-Carbethoxy-2-(N,N-dimethylaminomethyl) thiazole. Molecular docking studies have revealed that this compound can interact with various protein targets, including kinases and transcription factors. These interactions may lead to the development of novel inhibitors for therapeutic purposes.

The pharmaceutical industry has shown particular interest in thiazole derivatives due to their favorable pharmacokinetic properties. For instance, some thiazole-based drugs have demonstrated high oral bioavailability and prolonged half-life, making them suitable for chronic treatment regimens. The structural features of 4-Carbethoxy-2-(N,N-dimethylaminomethyl) thiazole align well with these criteria, suggesting its potential as a lead compound for drug discovery.

In conclusion, 4-Carbethoxy-2-(N,N-dimethylaminomethyl) thiazole (CAS No. 82586-66-1) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow.